3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H25NO5
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-[(2-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C26H25NO5/c1-17-8-4-5-9-18(17)16-27-22-11-7-6-10-21(22)26(30,25(27)29)15-23(28)20-14-19(31-2)12-13-24(20)32-3/h4-14,30H,15-16H2,1-3H3
• InChI Key: XOAQCBGVNSMZPI-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=C(C=CC(=C4)OC)OC)O

Description

3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one, also known as C25H27NO5, is a synthetic compound that has been of interest to researchers due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one can inhibit the growth of various cancer cell lines, including prostate, breast, and lung cancer cells. It has also been found to have anti-inflammatory and anti-oxidant effects, which may be beneficial in the treatment of other diseases. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one in lab experiments is that it has shown promising anti-cancer properties and may be useful in the development of new cancer treatments. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in the lab.

Future Directions

There are several future directions for research on 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one. One area of interest is to further investigate its mechanism of action and how it interacts with cancer cells. Another area of research is to explore the potential use of this compound in combination with other cancer treatments to enhance its effectiveness. Additionally, research could be conducted to investigate the potential use of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one in the treatment of other diseases, such as inflammation and oxidative stress.

Synthesis Methods

The synthesis of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one involves the reaction of 2,5-dimethoxybenzaldehyde with 2-methylbenzylamine to form the intermediate 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one. This intermediate is then subjected to a hydroxylation reaction to produce the final compound, 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in the field of medicine, particularly in the treatment of cancer. Research has shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to have anti-inflammatory and anti-oxidant properties, which may be useful in the treatment of other diseases.